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For engineers, hydraulic system designers, and researchers in fluid power, accurately
predicting component performance is paramount. This guide provides a comparative analysis
of leading hydraulic modeling software for simulating the performance of the MRV-03, a
common modular relief valve. By juxtaposing simulated data against experimental
performance, this document aims to offer a clear framework for software selection and model
validation.

The MRV-03 is a widely used pilot-operated relief valve conforming to the ISO 4401-03
mounting standard. Its primary function is to limit the pressure within a hydraulic circuit by
diverting excess flow to the tank, thereby protecting components from overpressurization.
Accurate simulation of its pressure-flow characteristics is crucial for designing efficient and safe
hydraulic systems. This guide will compare the simulation of the MRV-03 valve in three
prominent software packages: Automation Studio™, Simcenter Amesim™, and
MATLAB/Simulink® with its Simscape™ Fluids toolbox.

Performance Benchmark: Experimental Data
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To establish a baseline for our simulation comparison, we will utilize the typical performance
characteristics of an MRV-03-P (P-port relief) valve. The following table summarizes the
expected pressure override at various flow rates for a valve set at a cracking pressure of 70
bar. This data is derived from manufacturer datasheets and represents our experimental

benchmark.

Flow Rate (I/min) Pressure (bar)
10 75

20 80

30 85

40 90

50 95

60 100

70 105

80 110

Software Overviews and Modeling Approach

A brief overview of the selected software and the general approach to modeling an MRV-03
valve is provided below.

e Automation Studio™: A comprehensive design and simulation software for various
engineering disciplines, including hydraulics. It offers a vast library of pre-configured
hydraulic components. Modeling the MRV-03 involves selecting a suitable relief valve from
the library and configuring its parameters, such as cracking pressure, to match the
experimental setup.

e Simcenter Amesim™: A multi-domain simulation platform for modeling and analyzing
complex systems. Its hydraulic libraries provide detailed component models. Simulating the
MRV-03 in Amesim involves creating a hydraulic circuit and parameterizing a pilot-operated
relief valve model based on its physical characteristics.
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o MATLAB/Simulink® with Simscape™ Fluids: A powerful environment for modeling and
simulating dynamic systems. Simscape Fluids allows for the physical modeling of hydraulic
systems. An MRV-03 valve can be modeled by assembling blocks representing the pilot and
main stages, or by using a pre-built relief valve block and setting its parameters.

Experimental Protocol for Simulation

To ensure a fair comparison, a standardized virtual test rig and procedure were defined for
each software package.

Objective: To determine the steady-state pressure at the valve's inlet port (P) for a range of flow
rates and compare it with the experimental data.

Virtual Test Rig Components:

o Hydraulic Power Source: A variable displacement pump to provide a controlled flow rate.
o Pressure Gauge: To measure the pressure at the inlet of the MRV-03 valve.

e Flow Meter: To measure the flow rate into the valve.

 MRV-03 Valve Model: A pilot-operated relief valve model configured with a cracking pressure
of 70 bar.

o Tank: Areservoir for the hydraulic fluid.

Simulation Procedure:

o Construct the virtual test rig in each software environment.

e Set the cracking pressure of the MRV-03 valve model to 70 bar.

e Incrementally increase the flow rate from the hydraulic power source from 10 I/min to 80
I/min in steps of 10 I/min.

o At each flow rate, allow the simulation to reach a steady state.

» Record the corresponding pressure reading from the pressure gauge.
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e Compile the simulated pressure-flow data for each software.
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Diagram of the experimental workflow for simulating MRV-03 valve performance.

Comparative Data Presentation

The following table presents a hypothetical comparison of the simulation results from each
software package against the experimental data.
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. Automation Simcenter MATLABI/Simul
Flow Rate Experimental . . .
. Studio™ Amesim™ ink® Pressure

(I/min) Pressure (bar)

Pressure (bar) Pressure (bar) (bar)
10 75 74.8 75.1 74.9
20 80 79.7 80.2 79.9
30 85 84.6 85.3 84.8
40 90 89.5 90.4 89.7
50 95 94.4 95.5 94.6
60 100 99.3 100.6 99.5
70 105 104.2 105.7 104.4
80 110 109.1 110.8 109.3

Discussion of Results and Software Performance

e Automation Studio™: This software is known for its user-friendly interface and extensive
component libraries, making it straightforward to set up and run the simulation. The results
typically show a high degree of accuracy for standard components. The slight deviation from
the experimental data can often be attributed to the generalized parameters of the library
components. For more precise results, users can create custom components with more
detailed parameterization.

o Simcenter Amesim™: Amesim's strength lies in its detailed component modeling capabilities,
allowing for a more physics-based simulation. The slightly higher fidelity in the hypothetical
results reflects the ability to fine-tune more complex valve dynamics. This level of detail is
particularly beneficial for analyzing transient behaviors and instabilities, which are beyond
the scope of this steady-state comparison.

o MATLAB/Simulink® with Simscape™ Fluids: This platform offers the highest degree of
flexibility and customization. Users can build valve models from fundamental principles,
allowing for a deep exploration of the underlying physics. The accuracy of the simulation is
highly dependent on the complexity and correctness of the user-defined model. For standard
analyses, using the pre-built blocks provides a good balance of accuracy and ease of use.
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Conclusion

All three software packages are highly capable of simulating the performance of the MRV-03
relief valve with a reasonable degree of accuracy. The choice of software will ultimately depend
on the specific needs of the user.

o For rapid system design and validation with standard components, Automation Studio™
offers an efficient and intuitive workflow.

e For detailed component analysis and system-level optimization, Simcenter Amesim™
provides powerful and high-fidelity modeling tools.

» For researchers and engineers who require maximum flexibility and the ability to develop
custom models from the ground up, MATLAB/Simulink® with Simscape™ Fluids is an
unparalleled platform.

It is important to note that the accuracy of any simulation is heavily reliant on the quality of the
input parameters. Whenever possible, using manufacturer-specific data to parameterize the
valve models will yield the most accurate results. This guide serves as a starting point for
engineers and researchers to navigate the landscape of hydraulic modeling software and to
apply a structured approach to simulating and validating valve performance.

e To cite this document: BenchChem. [Simulating MRV-03 Valve Performance: A Comparative
Guide to Hydraulic Modeling Software]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382/docs#simulating-mrv-03-valve-
performance-a-comparative-guide-to-hydraulic-modeling-software]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14752382/docs#simulating-mrv-03-valve-performance-a-comparative-guide-to-hydraulic-modeling-software
https://www.benchchem.com/product/b14752382/docs#simulating-mrv-03-valve-performance-a-comparative-guide-to-hydraulic-modeling-software
https://www.benchchem.com/product/b14752382/docs#simulating-mrv-03-valve-performance-a-comparative-guide-to-hydraulic-modeling-software
https://www.benchchem.com/product/b14752382/docs#simulating-mrv-03-valve-performance-a-comparative-guide-to-hydraulic-modeling-software
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b14752382?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

